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Compound of Interest

Compound Name:
1,2-Diamino-3,4-

ethylenedioxybenzene

Cat. No.: B043629 Get Quote

In-Depth Technical Guide: 1,2-Diamino-3,4-
ethylenedioxybenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health, safety, and handling information for 1,2-Diamino-
3,4-ethylenedioxybenzene (CAS: 320386-55-8), a carbonyl-reactive fluorometric labeling

agent.[1][2][3][4] The information is compiled for use in laboratory and research settings.

Chemical and Physical Properties
1,2-Diamino-3,4-ethylenedioxybenzene, also known as 3,4-Ethylenedioxy-1,2-

phenylenediamine, is a fluorescent dye utilized in biological conjugation and labeling.[1][5]

While specific physical and chemical properties are not extensively documented in readily

available safety data sheets, general characteristics of similar aromatic amines suggest it is a

solid at room temperature. For detailed physical properties, it is recommended to consult the

supplier's certificate of analysis.

Table 1: Chemical Identification
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Identifier Value

Chemical Name 1,2-Diamino-3,4-ethylenedioxybenzene

Synonyms
3,4-Ethylenedioxy-1,2-phenylenediamine, 2,3-

Dihydro-1,4-benzodioxin-5,6-diamine[5]

CAS Number 320386-55-8[2]

Molecular Formula C₈H₁₀N₂O₂[2]

Molecular Weight 166.18 g/mol [2]

Health and Safety Guidelines
While the toxicological properties of 1,2-Diamino-3,4-ethylenedioxybenzene have not been

thoroughly investigated, data from safety data sheets for the compound and its dihydrochloride

salt, as well as structurally similar phenylenediamines, indicate potential health hazards.[6] It is

classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[6]

Hazard Identification
Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[6]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[6]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[6]

Acute Toxicity (Oral) 4
H302: Harmful if swallowed[7]

[8]

Acute Toxicity (Dermal) 3
H311: Toxic in contact with

skin[7]

Respiratory Sensitization 1B

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[7]

Skin Sensitization 1B
H317: May cause an allergic

skin reaction[7]

Note: Some classifications are extrapolated from safety data for structurally similar compounds.

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Table 3: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air and keep

them at rest in a comfortable position for

breathing.[6][9] If breathing is irregular or has

stopped, administer artificial respiration.[6] Seek

immediate medical attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

[7] Wash the affected area with plenty of soap

and water for at least 15 minutes.[6] If skin

irritation or a rash occurs, seek medical advice.

[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids apart.[6]

Remove contact lenses if present and easy to

do.[6] Continue rinsing and consult an

ophthalmologist immediately.[7]

Ingestion

If the person is conscious, wash out their mouth

with water.[6] Do NOT induce vomiting.[7] Seek

immediate medical attention.[11]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling this compound to

minimize exposure.

Table 4: Recommended Personal Protective Equipment
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Protection Type Equipment

Eye/Face Protection

Chemical safety goggles or glasses with side

shields.[6] A face shield may be necessary if

there is a splash hazard.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).[6] A laboratory coat or other

protective clothing to prevent skin contact.[6]

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood.[9] If vapors or aerosols are

generated, a NIOSH-approved respirator is

required.[7]

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[11]

Wash hands thoroughly after handling.[6]

Use only in a well-ventilated area or under a chemical fume hood.[9]

Keep away from heat, sparks, and open flames.[7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10]

The compound may be air and moisture sensitive; consider storing under an inert gas.[7]

Recommended storage temperature is typically 4°C for the purified solid.[5]

Accidental Release and Disposal
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Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the area and ensure adequate ventilation.[12]

Wear appropriate personal protective equipment, including respiratory protection.[7]

Avoid generating dust.[12]

For solid spills, carefully sweep or vacuum up the material and place it in a suitable, labeled

container for disposal.[12][13]

For liquid spills, cover with an inert absorbent material and collect for disposal.[7]

Prevent the spill from entering drains or waterways.[7][12]

Clean the spill area thoroughly with a suitable solvent followed by soap and water.

Disposal Considerations
Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Waste should be handled by a licensed professional waste

disposal service.

Experimental Protocols
General Protocol for Amine-Reactive Fluorescent
Labeling
1,2-Diamino-3,4-ethylenedioxybenzene is a carbonyl-reactive agent, however, as an

aromatic diamine, it can also be used in protocols for labeling biomolecules with free amine

groups. The following is a general, conceptual protocol for labeling an antibody. The specific

molar excess of the labeling reagent and reaction conditions should be optimized for each

specific application.[14][15]

Materials:

Antibody (or other amine-containing biomolecule)
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1,2-Diamino-3,4-ethylenedioxybenzene (or its activated ester derivative)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Quenching solution (e.g., 1.5 M hydroxylamine, pH 8.5)

Purification column (e.g., size-exclusion chromatography)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Procedure:

Protein Preparation: Dissolve the antibody in the reaction buffer to a concentration of 5-20

mg/mL.[15]

Labeling Reagent Preparation: Immediately before use, dissolve the amine-reactive form of

1,2-Diamino-3,4-ethylenedioxybenzene in DMF or DMSO to a concentration of 10 mg/mL.

[15]

Conjugation Reaction: Add the labeling reagent solution to the protein solution while gently

stirring. The molar ratio of the labeling reagent to the protein will need to be optimized.[14]

Incubation: Incubate the reaction mixture for 1 hour at room temperature with continuous

stirring.[15]

Reaction Termination (Optional): Stop the reaction by adding the quenching solution and

incubate for another hour at room temperature.[15]

Purification: Separate the labeled antibody from the unreacted labeling reagent and other

byproducts using a size-exclusion chromatography column.

Determination of Degree of Labeling: Measure the absorbance of the purified conjugate at

280 nm (for the protein) and the maximum absorbance wavelength for the fluorophore to

determine the degree of labeling.[15]

Visualizations
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General Workflow for Antibody Labeling

Preparation

Reaction Purification & Analysis

Dissolve Antibody
in Reaction Buffer

Mix Antibody and
Labeling Reagent

Dissolve Labeling Reagent
in Anhydrous Solvent

Incubate at
Room Temperature

Quench Reaction
(Optional)

Purify Conjugate via
Size-Exclusion Chromatography

Determine Degree
of Labeling (Spectroscopy)

Emergency Response for Exposure

Immediate Actions

Exposure Occurs

Inhalation:
Move to fresh air

Skin Contact:
Remove clothing, wash with soap & water

Eye Contact:
Flush with water for 15 mins

Ingestion:
Rinse mouth, do not induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/sial/03550
https://pubchem.ncbi.nlm.nih.gov/compound/521077
https://pubchem.ncbi.nlm.nih.gov/compound/521077
https://www.fishersci.com/store/msds?partNumber=AC434230050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/695106
https://www.fishersci.com/store/msds?partNumber=AC130570025&productDescription=P-PHENYLENEDIAMINE+99+%2525+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC130560010&countryCode=US&language=en
https://chemstock.ae/wp-content/uploads/2019/05/msds/39497MSDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8845489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8845489/
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.benchchem.com/product/b043629#health-safety-and-handling-guidelines-for-1-2-diamino-3-4-ethylenedioxybenzene
https://www.benchchem.com/product/b043629#health-safety-and-handling-guidelines-for-1-2-diamino-3-4-ethylenedioxybenzene
https://www.benchchem.com/product/b043629#health-safety-and-handling-guidelines-for-1-2-diamino-3-4-ethylenedioxybenzene
https://www.benchchem.com/product/b043629#health-safety-and-handling-guidelines-for-1-2-diamino-3-4-ethylenedioxybenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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